Cas no 758709-44-3 (1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione)

• Product Name: 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• CAS No: 758709-44-3
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 3058831
• PubChem ID: 11345326
• Update Time: 2025-10-17

1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-1,3-butanedione
• DTXSID901170043
• 758709-44-3
• CS-0331130
• 4,4,4-trifluro-1-(1,3-dimethyl-1h-pyrazol-4-yl)butane-1,3-dione
• 1-(1,3-dimethylpyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• STK313212
• MFCD03419772
• 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• AKOS000308263
• 1,3-Butanedione, 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-

• MDL： MFCD03419772
• Inchi： 1S/C9H9F3N2O2/c1-5-6(4-14(2)13-5)7(15)3-8(16)9(10,11)12/h4H,3H2,1-2H3
• InChI Key： YOUQVUDXGZRPNP-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1=CN(C)N=C1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 234.06161202Da
• Monoisotopic Mass: 234.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Additional information on 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione

Chemical Profile of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione (CAS No. 758709-44-3)

1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound belongs to the pyrazole class of heterocycles, which are well-known for their broad spectrum of biological functions and utility in drug design. The presence of both fluorine atoms and a pyrazole moiety in its structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and drug development.

The CAS No. 758709-44-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione consists of a central pyrazole ring substituted with a dimethyl group at the 1-position and a trifluoromethylbutane moiety at the 4-position. This arrangement creates a rigid framework with tunable electronic properties, which can be exploited for modulating biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the fluorinated aromatic system may enhance metabolic stability and binding efficacy in protein targets such as kinases and transcription factors. The dimethylpyrazole moiety is particularly interesting as it can serve as a pharmacophore for designing molecules with improved solubility and bioavailability.

In the realm of medicinal chemistry, the synthesis of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione has been optimized to achieve high yields and purity through multi-step organic transformations. The introduction of fluorine atoms at the 4-position not only enhances lipophilicity but also introduces halogen bonding opportunities with nucleophilic residues in biological macromolecules. This feature has been leveraged in the design of novel inhibitors targeting enzyme-catalyzed pathways relevant to inflammatory diseases and cancer.

Current research highlights the potential application of this compound as an intermediate in the synthesis of more complex pharmacologically active molecules. The pyrazole core is a versatile scaffold that can be further functionalized to explore new therapeutic avenues. For instance, derivatives of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione have been investigated for their anti-inflammatory properties by modifying substituents on the pyrazole ring or introducing additional heterocyclic units.

The impact of fluorine substitution on pharmacokinetic profiles has been extensively studied in recent years. Fluorinated compounds often exhibit improved pharmacological properties due to their resistance to metabolic degradation. In particular, the trifluoromethyl group in 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione contributes to enhanced binding affinity and prolonged half-life upon administration. This characteristic makes it an attractive building block for drug candidates intended for long-term therapeutic use.

Moreover, the compound's structural motif aligns with emerging trends in medicinal chemistry where hybridization of different heterocyclic systems is being explored to achieve synergistic biological effects. The combination of pyrazole with a fluorinated aliphatic backbone offers a unique chemical space that may lead to discoveries of novel therapeutic agents with distinct mechanisms of action.

As computational methods evolve, virtual screening approaches are being employed to identify potential hits from large libraries containing derivatives of CAS No. 758709-44-3. These high-throughput virtual screening techniques accelerate the drug discovery process by predicting promising candidates based on structural similarity and known bioactivity profiles. Such methodologies are particularly valuable when dealing with complex molecular entities like this one.

The synthesis strategies for 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione have been refined to incorporate green chemistry principles aimed at minimizing waste and improving atom economy. Recent publications detail catalytic methods that enable efficient functionalization at multiple sites within the molecule without excessive byproduct formation—a critical consideration for large-scale production.

In conclusion, 758709–44–3 represents an intriguing chemical entity with significant potential in pharmaceutical research due to its structural complexity and functional versatility. Ongoing studies continue to uncover new applications for this compound as well as its derivatives across various therapeutic domains including oncology,biochemistry,and immunology .The integrationof advanced synthetic techniques alongside cutting-edge computational tools ensures that future investigations into this molecule will yield valuable insights into drug designand development strategies.